Cas no 63960-69-0 (2-Bromo-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]-acetamide)

• Product name: 2-Bromo-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]-acetamide
• CAS No: 63960-69-0
• MF: C₁₄H₁₃BrFN₃O₂
• MW: 354.174325704575
• CID: 1061702
• PubChem ID: 12393519

2-Bromo-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]-acetamide
• 2-bromo-N-[4-(2-fluorobenzoyl)-2,5-dimethylpyrazol-3-yl]acetamide
• SCHEMBL11191018
• DTXSID80496088
• DB-313798
• 63960-69-0
• 2-Bromo-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl]acetamide

• Inchi： InChI=1S/C14H13BrFN3O2/c1-8-12(13(21)9-5-3-4-6-10(9)16)14(19(2)18-8)17-11(20)7-15/h3-6H,7H2,1-2H3,(H,17,20)
• InChI Key： NVKLBXLZFOXMBH-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1C(=O)C2=CC=CC=C2F)NC(=O)CBr)C

Computed Properties

• Exact Mass: 353.01800
• Monoisotopic Mass: 353.01752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 67.48000
• LogP: 3.08150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles